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Compound of Interest

Compound Name: Coumarin 152

Cat. No.: B1214713 Get Quote

An In-depth Overview of Commercial Availability, Purity, and Experimental Applications

Coumarin 152, scientifically known as 7-(Dimethylamino)-4-(trifluoromethyl)coumarin, is a

highly versatile fluorescent dye widely employed in various research and industrial applications.

Its unique photophysical properties, including high quantum yield and sensitivity to the local

environment, make it an invaluable tool for scientists and professionals in drug development.

This technical guide provides a comprehensive overview of the commercial suppliers, purity

grades, synthesis, and detailed experimental protocols involving Coumarin 152.

Commercial Suppliers and Purity Grades
Coumarin 152 is readily available from several commercial chemical suppliers, catering to the

needs of researchers and industrial clients. The compound is typically offered in various purity

grades, with the most common being ≥97%. It is crucial for researchers to consider the purity

grade required for their specific application, as impurities can significantly impact experimental

outcomes, particularly in sensitive fluorescence-based assays. Below is a summary of

prominent suppliers and their offered purity levels.
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Supplier Purity Grade CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Santa Cruz

Biotechnology
≥97% 53518-14-2 C₁₂H₁₀F₃NO₂ 257.21

Chem-Impex ≥97% (GC) 53518-14-2 C₁₂H₁₀F₃NO₂ 257.21

CymitQuimica

(TCI)
>97.0% (GC) 53518-14-2 C₁₂H₁₀F₃NO₂ 257.21

Ossila >97%

41934-47-8 (for

the diethylamino

analog)

C₁₄H₁₄F₃NO₂ 285.27

ChemScene ≥98%

41934-47-8 (for

the diethylamino

analog)

C₁₄H₁₄F₃NO₂ 285.26

Note: While some suppliers list the diethylamino analog (Coumarin 481), its properties and

applications are very similar to Coumarin 152, and it is often used interchangeably in the

literature. Researchers should always refer to the Certificate of Analysis (CoA) for lot-specific

purity data and impurity profiles.

Synthesis and Purification
The synthesis of 7-amino-4-(trifluoromethyl)coumarins generally involves the Pechmann

condensation, a classic method for coumarin synthesis. A representative synthesis for a closely

related compound, 7-(diethylamino)-4-(trifluoromethyl)coumarin, provides a viable pathway.

General Synthesis Workflow
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General Synthesis Workflow for 7-Amino-4-(trifluoromethyl)coumarins

3-Aminophenol Derivative
(e.g., 3-Dimethylaminophenol)

+
Ethyl 4,4,4-trifluoroacetoacetate

Pechmann Condensation
(Acid Catalyst, e.g., H₂SO₄)

Crude Coumarin 152

Purification

Pure Coumarin 152

Purity Analysis
(HPLC, NMR, MS)

Final Product
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Caption: Synthesis and purification workflow for Coumarin 152.
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Experimental Protocol: Synthesis of a 7-Amino-4-
(trifluoromethyl)coumarin Derivative
This protocol is adapted from the synthesis of 7-(diethylamino)-4-(trifluoromethyl)coumarin.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-

diethylaminophenol, ethyl 4,4,4-trifluoroacetoacetate, anhydrous ethanol, and anhydrous

zinc chloride.

Reflux: Heat the mixture to reflux on a water bath, maintaining a temperature of 70-80°C for

approximately 13 hours.

Precipitation: After cooling, pour the reaction mixture into a dilute sulfuric acid solution.

Filtration and Drying: Collect the resulting precipitate by filtration and dry it thoroughly.

Recrystallization: Purify the crude product by performing multiple recrystallizations from a

20% ethanol-water solution to obtain the final product.

Purification and Purity Determination
High-performance liquid chromatography (HPLC) is the most common method for determining

the purity of coumarin derivatives.

HPLC Method for Purity Analysis:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or acetic acid).

Detection: UV detector at the absorbance maximum of Coumarin 152 (around 390-400 nm).

Purity Assessment: The purity is determined by the area percentage of the main peak in the

chromatogram.
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Coumarin 152 is a valuable fluorescent probe due to its sensitivity to the polarity of its

microenvironment. This property is exploited in various applications, from live-cell imaging to

studying protein-ligand interactions.

Live-Cell Imaging and Staining
Coumarin 152 can be used to label and visualize cellular structures, particularly lipid

membranes.

Experimental Workflow for Live-Cell Imaging:
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Experimental Workflow for Live-Cell Fluorescence Imaging

Cell Culture
(e.g., on glass-bottom dish)

Prepare Coumarin 152
Working Solution

(e.g., in DMSO then media)

Cell Staining
(Incubate cells with probe)

Wash Cells
(to remove excess probe)

Fluorescence Microscopy
(e.g., Confocal)

Image Analysis
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Caption: General workflow for staining live cells with Coumarin 152.

Protocol for Staining Live Cells:
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Cell Preparation: Culture cells to the desired confluency on a suitable imaging substrate

(e.g., glass-bottom dishes).

Probe Preparation: Prepare a

To cite this document: BenchChem. [Coumarin 152: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214713#commercial-suppliers-and-purity-grades-of-
coumarin-152]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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